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Compound of Interest

Compound Name: Trimethylacetaldehyde

Cat. No.: B018807

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
trimethylacetaldehyde, also known as pivalaldehyde. The information is curated for
professionals in research and development, with a focus on clarity and practical application.

Chemical Identity and Structure

Trimethylacetaldehyde is an organic compound classified as an aldehyde.[1] Its structure is
characterized by a branched-chain alkyl group (tert-butyl) attached to the aldehyde functional
group. This steric bulk significantly influences its reactivity compared to straight-chain
aldehydes.[1][2]

Below is a diagram illustrating the key identifiers and structural information for
trimethylacetaldehyde.
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Chemical Identifiers
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2,2-dimethylpropanal
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Structural Information
represented by
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Click to download full resolution via product page

Key identifiers and structural representations of Trimethylacetaldehyde.

Physical Properties

Trimethylacetaldehyde is a colorless liquid with a pungent odor at room temperature.[1][3][4]
The following table summarizes its key physical properties.
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Property Value Citations

Melting Point 6 °C 5161171811 L0I[ L L[ 1 2][13]
Boiling Point 74-75 °C 21415178 ON L 1I[13][14]
Density E)C.:7821 - 0.793 g/mL at 20-25 IO 2]3]
Refractive Index 1.378 - 1.384 at 20 °C [41[516]1[71[13]

Vapor Pressure 71.2 - 96.5 mmHg at 25 °C [6][10]

Flash Point -16 °C to -15 °C [4][11][15][16]

Appearance Clear, colorless liquid [11[2][7][10][11][12]

Chemical Properties and Reactivity

As an aldehyde, trimethylacetaldehyde participates in a variety of chemical reactions,
including oxidation and condensation.[1] It is a commonly used building block in aldol
condensation reactions and for stereoselective synthesis.[2][17]

Key Reactivity Points:

» Stability: It is sensitive to air and should be stored under an inert atmosphere (e.g., nitrogen).
[7][18] It is stable under normal temperatures and pressures when stored correctly.

e Incompatibilities: It is incompatible with strong oxidizing agents.[18]

e Hazardous Reactions: Vapors can form explosive mixtures with air.[18] Hazardous
polymerization does not typically occur.[18]

The diagram below illustrates a simplified workflow for a typical organic synthesis reaction

involving trimethylacetaldehyde.
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A generalized workflow for organic synthesis using Trimethylacetaldehyde.
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Solubility
Solvent Solubility Citations
Water Insoluble/Negligible [B15I6I7L7]19]
Soluble in alcohol, ether,
Organic Solvents chloroform, ethyl acetate, and [1112][17][19]

methanol

Spectral Data

The primary methods for the structural elucidation and characterization of
trimethylacetaldehyde and its reaction products are Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

e 1H NMR: The proton NMR spectrum is simple due to the molecule's symmetry. It typically
shows a sharp singlet for the nine equivalent protons of the tert-butyl group and a singlet for
the aldehydic proton.

e 13C NMR: The carbon NMR spectrum will show characteristic peaks for the carbonyl carbon,
the quaternary carbon, and the methyl carbons of the tert-butyl group.

* IR Spectroscopy: The IR spectrum will exhibit a strong absorption band characteristic of the
C=0 stretch of an aldehyde, typically in the region of 1720-1740 cm~1.

e Mass Spectrometry: The mass spectrum will show the molecular ion peak and characteristic
fragmentation patterns.

Experimental Protocols: General Methodologies

While specific experimental procedures are proprietary or vary by laboratory, the fundamental
techniques for determining the properties of trimethylacetaldehyde are standardized.

A. Determination of Physical Properties

e Melting Point: A small sample is placed in a capillary tube and heated in a melting point
apparatus. The temperature range over which the sample melts is recorded.
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» Boiling Point: The boiling point can be determined by distillation. The temperature at which
the liquid and vapor phases are in equilibrium at a given pressure is recorded.

e Density: The mass of a known volume of the liquid is measured using a pycnometer or a

density meter at a specific temperature.
B. Structural Characterization

The following diagram outlines the logical workflow for identifying an unknown sample as
trimethylacetaldehyde using standard analytical techniques.
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Workflow for the analytical identification of Trimethylacetaldehyde.
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Safety and Handling

Trimethylacetaldehyde is a highly flammable liquid and vapor.[5][10][18][19][20] It can cause
skin and respiratory irritation.[9][10][20]

Hazard Information Details Citations

H225: Highly flammable liquid
and vapor.H315: Causes skin

GHS Hazard Statements irritation.H319: Causes serious  [10][16]
eye irritation.H335: May cause

respiratory irritation.

P210: Keep away from
heat/sparks/open flames/hot
surfaces. No smoking.P233:

] Keep container tightly

Precautionary Statements i ) [5]

closed.P261: Avoid breathing
mist or vapors.P280: Wear
protective gloves/eye

protection/face protection.

Store in a cool, well-ventilated
place at 2-8°C.[2][6][7][9][13]
[15][17] Keep the container
tightly closed.[5]

Storage

Personal Protective Equipment (PPE):
o Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[18]
» Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[18]

o Respiratory Protection: Use a respirator when handling large quantities or in poorly
ventilated areas.

This guide is intended for informational purposes and should be supplemented with a thorough
review of the Safety Data Sheet (SDS) before handling this chemical.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b018807#trimethylacetaldehyde-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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